2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(thiazol-2-yl)acetamide oxalate

• IUPAC Name: 2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide;oxalic acid
• InChI: InChI=1S/C17H17N5O2S.C2H2O4/c23-15(20-17-18-6-7-25-17)11-22-9-13(10-22)16-19-14(21-24-16)8-12-4-2-1-3-5-12;3-1(4)2(5)6/h1-7,13H,8-11H2,(H,18,20,23);(H,3,4)(H,5,6)
• InChI Key: BILYEDMLBFTXCO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)NC2=NC=CS2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C19H19N5O6S
• Molecular Weight: 445.5 g/mol
• CAS No.: 1351612-22-0

Description

2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(thiazol-2-yl)acetamide oxalate is a useful research compound. Its molecular formula is C19H19N5O6S and its molecular weight is 445.45. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds similar to 2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(thiazol-2-yl)acetamide oxalate have been synthesized and evaluated for their antibacterial properties. For instance, derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides demonstrated significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019). Similarly, 2-oxo-azetidines and other derivatives have shown moderate to good activity against both gram-positive and gram-negative bacteria (Desai, Shah, Bhavsar, & Saxena, 2008).

Anticonvulsant Evaluation

Certain indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for anticonvulsant activities, suggesting potential applications in this area for similar compounds (Nath, Shaharyar, Pathania, Grover, Debnath, & Akhtar, 2021).

Anti-inflammatory Activity

Some synthesized derivatives related to the oxadiazole class have been found to possess potent anti-inflammatory activity. For example, azetidinonyl and thiazolidinonyl quinazolon derivatives have demonstrated significant anti-inflammatory effects, which might be relevant for compounds with similar structures (Bhati, 2013).

Anticancer Properties

Compounds like 2-(4-amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-R-benzylthiazol-2-yl)-acetamides, with structures similar to the compound , have been synthesized and evaluated for their anticancer properties. This indicates the potential for similar compounds to be explored in cancer treatment (Ostapiuk, Matiychuk, & Obushak, 2015).

Antimicrobial and Hemolytic Agents

Derivatives of oxadiazole have been synthesized and screened for antimicrobial and hemolytic activity. These studies suggest that similar compounds could be effective in combating various microbial species and have potential as antimicrobial agents (Rehman, Abbasi, Siddiqui, Ahmad, Shahid, & Subhani, 2016).